(Z)-N-(4-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide

• IUPAC Name: N-(4-ethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C23H27N3O4S2/c1-4-30-19-9-7-10-20-21(19)25(3)23(31-20)24-22(27)17-11-13-18(14-12-17)32(28,29)26-15-6-5-8-16(26)2/h7,9-14,16H,4-6,8,15H2,1-3H3
• InChI Key: IALISACIBJRBMC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4C)N2C
• Molecular Formula: C23H27N3O4S2
• Molecular Weight: 473.6 g/mol
• CAS No.: 533868-92-7

Description

The compound “(Z)-N-(4-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide” is a benzamide derivative featuring a benzo[d]thiazole core substituted with ethoxy and methyl groups at positions 4 and 3, respectively. The Z-configuration of the imine bond in the thiazole ring is critical for its stereochemical stability and intermolecular interactions. This structural framework is common in pharmaceuticals targeting enzymes or receptors requiring planar aromatic systems and sulfonamide-based hydrogen bonding .

Synthetic routes for analogous compounds involve Friedel-Crafts reactions to introduce sulfonyl groups, followed by hydrazide formation and cyclization to generate heterocyclic cores (e.g., 1,2,4-triazoles or thiazolidines) . Spectral characterization (IR, NMR) confirms key functional groups, such as C=S (1243–1258 cm⁻¹) and sulfonyl S=O (1150–1170 cm⁻¹), which are pivotal for reactivity and tautomeric equilibria .

Biological Activity

(Z)-N-(4-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, including antimicrobial, anticancer, and enzyme inhibition activities, supported by data tables and case studies.

Chemical Structure and Properties

The molecular formula of the compound is C₁₈H₃₁N₃O₂S, with a molecular weight of 353.53 g/mol. The structure includes a benzothiazole moiety, which is known for its biological activity.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of compounds similar to (Z)-N-(4-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide. For instance, a related compound demonstrated significant inhibition against various bacterial strains, including Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentration (MIC) values ranging from 0.78 to 3.125 μg/mL .

Table 1: Antimicrobial Activity of Related Compounds

Compound Name	MIC (μg/mL)	Target Organism
Compound 6a	0.78	S. aureus
Compound 6c	1.56	E. coli
Compound 6h	3.125	Pseudomonas aeruginosa

Anticancer Activity

The compound's potential as an anticancer agent has also been investigated. Studies indicated that benzothiazole derivatives exhibit cytotoxic effects on various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. For example, derivatives with sulfonyl groups showed enhanced activity against breast cancer cell lines, suggesting that modifications in the benzothiazole structure can significantly influence their anticancer efficacy.

Case Study:
A study involving a series of benzothiazole derivatives found that those containing piperidine rings exhibited improved selectivity towards cancer cells compared to normal cells, indicating a promising therapeutic index.

Enzyme Inhibition

Enzyme inhibition studies have shown that this class of compounds can act as inhibitors for various enzymes involved in cellular signaling pathways. Notably, histone acetyltransferases (HATs), which play crucial roles in gene expression regulation, have been targeted by related compounds. The interaction with HATs can lead to altered acetylation patterns in histones, affecting chromatin structure and gene transcription .

Table 2: Enzyme Inhibition Studies

Enzyme	Inhibition Type	IC50 (μM)
Histone Acetyltransferase	Competitive	0.5
DNA Gyrase	Non-competitive	1.22
Dihydrofolate Reductase	Mixed	0.23

The mechanism through which (Z)-N-(4-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide exerts its biological effects involves several pathways:

• Binding Affinity: The compound binds to specific active sites on target enzymes or receptors, modulating their activity.
• Induction of Apoptosis: In cancer cells, it promotes apoptotic pathways through caspase activation.
• Antimicrobial Action: It disrupts bacterial cell wall synthesis or interferes with metabolic pathways critical for bacterial survival.

Comparison with Similar Compounds

Key Observations :

• The 2-methylpiperidine sulfonyl group offers steric hindrance distinct from azepane or unsubstituted piperidine systems, affecting binding pocket interactions .

Spectral and Physicochemical Properties

IR and NMR data reveal distinct trends:

• C=S Stretching : All thiazole/thione derivatives show C=S vibrations near 1240–1260 cm⁻¹, but tautomerism (thiol vs. thione) is resolved via absent S-H bands (~2500–2600 cm⁻¹) in the target compound .
• Sulfonyl Group : The target’s sulfonyl S=O stretches (1150–1170 cm⁻¹) align with analogs, but 2-methylpiperidine induces slight shifts compared to azepane or phenylsulfonyl groups .
• Solubility : Fluorine-substituted analogs (e.g., 3-ethyl-4-fluoro derivative) exhibit higher aqueous solubility than the ethoxy/methyl-substituted target compound .

Q & A

Q. Table 1: Key Synthetic Intermediates

Intermediate	Role	Purity (HPLC)	Reference
4-ethoxy-3-methylbenzo[d]thiazol-2(3H)-amine	Core scaffold precursor	98%
2-methylpiperidine sulfonyl chloride	Sulfonylation reagent	95%

Q. Table 2: Biological Activity Profile

Assay Type	Result (IC₅₀ or EC₅₀)	Cell Line/Enzyme	Reference
Anti-migration (Cancer)	12 μM	MDA-MB-231
α-Glucosidase Inhibition	0.8 μM	Recombinant
Antimicrobial (MIC)	25 μg/mL	S. aureus